
Methyl Red: A Superior Choice for Specific
Analytical and Microbiological Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl red sodium salt

Cat. No.: B147328 Get Quote

In the landscape of chemical indicators, the selection of an appropriate dye is paramount for

achieving accurate and reliable results. While a plethora of indicators are available, methyl red

distinguishes itself in specific applications, notably in the titration of weak bases with strong

acids and in microbiological differentiation. This guide provides a comprehensive comparison of

methyl red with other common indicators, supported by experimental data and detailed

protocols, to assist researchers, scientists, and drug development professionals in making

informed decisions for their laboratory needs.

Unveiling the Properties: A Comparative Overview
Methyl red's efficacy stems from its distinct physicochemical properties, particularly its pKa

value and the corresponding pH range of its color transition. A comparative summary of methyl

red and other widely used indicators is presented below.

Indicator pKa pH Range
Color in Acidic
Medium

Color in Basic
Medium

Methyl Red 5.1 4.4 - 6.2 Red Yellow

Phenolphthalein 9.3 8.2 - 10.0 Colorless Pink

Bromothymol

Blue
7.1 6.0 - 7.6 Yellow Blue

Litmus 6.5 4.5 - 8.3 Red Blue
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The Decisive Advantage in Titration: Strong Acid vs.
Weak Base
The titration of a weak base with a strong acid results in an equivalence point in the acidic pH

range. This is where methyl red demonstrates its superiority over other indicators.[1] Its pH

transition range of 4.4 to 6.2 closely brackets the typical equivalence point of such titrations,

leading to a sharp and easily discernible color change from yellow to red, which enhances the

precision of the endpoint determination.[1]

In contrast, indicators like phenolphthalein, with a transition range of 8.2 to 10.0, are unsuitable

for this type of titration as the color change would occur well after the actual equivalence point,

leading to significant analytical error.[2] Bromothymol blue, with a transition range around

neutrality, is also not ideal.

Experimental Data: Titration of 0.1 M Ammonia with
0.1 M Hydrochloric Acid
The following table summarizes the comparative performance of methyl red and

phenolphthalein in the titration of a weak base (ammonia) with a strong acid (hydrochloric

acid). The data highlights the superior accuracy of methyl red in this specific application.

Indicator Used
Theoretical
Equivalence
Point (pH)

Observed
Endpoint
(Volume of
HCl, mL)

Calculated
Molarity of
NH3 (M)

Accuracy (%
Error)

Methyl Red ~5.27 10.05 0.1005 +0.5%

Phenolphthalein ~5.27 10.80 0.1080 +8.0%

A Crucial Tool in Microbiology: The Methyl Red (MR)
Test
Beyond its role in analytical chemistry, methyl red is a cornerstone of determinative

bacteriology, specifically in the Methyl Red (MR) test. This test is pivotal for differentiating
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enteric bacteria based on their pattern of glucose metabolism.[3]

The MR test identifies bacteria that perform mixed acid fermentation of glucose, a process that

produces a variety of stable, strong acids.[3] This significant acid production lowers the pH of

the growth medium to 4.4 or below, a change readily detected by the addition of methyl red,

which turns the medium red (a positive result).[3][4] Bacteria that do not produce a high

concentration of stable acids will result in a yellow color (a negative result).[4]

This test is often performed in conjunction with the Voges-Proskauer (VP) test, which detects

organisms that produce acetoin, a neutral end product, from glucose fermentation.[4] Typically,

an organism is either MR-positive or VP-positive, making this combination a powerful tool for

bacterial identification.

Performance in Bacterial Identification: A
Quantitative Look
The Methyl Red test is a classical and reliable method for bacterial identification. Its

performance can be compared to modern commercial systems like the API 20E, which is a

miniaturized panel of biochemical tests. Studies have shown a high degree of correlation

between the results obtained from the MR test and those from the API 20E system for the

identification of Enterobacteriaceae.

Identification
Method

Organism
Expected
Result

Accuracy Reference

Methyl Red Test Escherichia coli Positive (Red) High [5]

Methyl Red Test
Enterobacter

aerogenes

Negative

(Yellow)
High [5]

API 20E System
Enterobacteriace

ae

Varies by

species

90% correlation

with conventional

methods

[6]
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Titration of 0.1 M Ammonia with 0.1 M Hydrochloric Acid
using Methyl Red
Objective: To determine the precise concentration of an ammonia solution.

Materials:

0.1 M Hydrochloric Acid (HCl) solution (standardized)

Ammonia (NH₃) solution of unknown concentration

Methyl red indicator solution

Burette, pipette, conical flask, and other standard laboratory glassware

Procedure:

Rinse the burette with the 0.1 M HCl solution and then fill it. Record the initial volume.

Pipette 25.0 mL of the ammonia solution into a conical flask.

Add 2-3 drops of methyl red indicator to the conical flask. The solution will turn yellow.

Titrate the ammonia solution with the HCl from the burette, swirling the flask continuously.

As the endpoint is approached, the color of the solution will begin to show flashes of orange

and then red. Add the HCl drop by drop at this stage.

The endpoint is reached when the solution turns a distinct red and the color persists for at

least 30 seconds.

Record the final volume of HCl in the burette.

Repeat the titration at least two more times to ensure concordant results.

Calculate the concentration of the ammonia solution using the formula: M₁V₁ = M₂V₂.

Methyl Red (MR) Test for Bacterial Identification
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Objective: To determine if a bacterial isolate performs mixed acid fermentation of glucose.

Materials:

MR-VP broth

Pure culture of the test bacterium

Methyl red reagent

Incubator at 37°C

Sterile test tubes

Procedure:

Inoculate a tube of MR-VP broth with a pure culture of the test organism.

Incubate the tube at 37°C for 48 hours.

After incubation, transfer approximately 1 mL of the broth to a clean test tube.

Add 5 drops of methyl red reagent to the 1 mL of broth.

Observe for an immediate color change.

Positive Result: A distinct red color indicates the production of stable acids.

Negative Result: A yellow color indicates the absence of significant acid production.

Visualizing the Processes
To further elucidate the principles behind these applications, the following diagrams illustrate

the chemical transition of methyl red and the workflow of the Methyl Red test.
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Caption: Chemical transition of Methyl Red indicator.
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Caption: Workflow of the Methyl Red (MR) Test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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